Cas no 100115-58-0 (5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine)

• Product Name: 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine
• CAS No: 100115-58-0
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 5886735
• PubChem ID: 2959260
• Update Time: 2025-06-09

5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N4-phenethylpyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 5-nitro-N4-(2-phenylethyl)-
• 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine
• SR-01000570721
• Z56769467
• 5-nitro-4-N-(2-phenylethyl)pyrimidine-4,6-diamine
• 100115-58-0
• SR-01000570721-1
• 5-nitro-N-(2-phenylethyl)pyrimidine-4,6-diamine
• EU-0062361
• F0543-0046
• AKOS002899490
• AB00356499-02
• Oprea1_081559

• Inchi： 1S/C12H13N5O2/c13-11-10(17(18)19)12(16-8-15-11)14-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,13,14,15,16)
• InChI Key： SIARGSJQSRUOFI-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C([N+]([O-])=O)C(NCCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Melting Point: 180-181 °C
• Boiling Point: 535.6±50.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine

Comprehensive Overview of 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine (CAS No. 100115-58-0)

The compound 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine (CAS No. 100115-58-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a nitro group and a phenylethyl moiety, makes it a subject of interest for scientists exploring novel small-molecule inhibitors and therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of nitro groups in drug design?" and "How do pyrimidine derivatives contribute to medicinal chemistry?"

In recent years, the demand for heterocyclic compounds like 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine has surged due to their versatility in drug discovery. Researchers frequently search for "nitroaromatic compounds in cancer therapy" or "pyrimidine-based scaffolds for antiviral drugs," highlighting the compound's alignment with cutting-edge scientific trends. Its CAS No. 100115-58-0 serves as a critical identifier in databases like PubChem and Reaxys, ensuring precise referencing in academic and industrial settings.

The molecular structure of 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine combines a pyrimidine core with a nitro substituent at the 5-position and a phenylethylamine side chain at the N4-position. This configuration enhances its bioavailability and binding affinity to biological targets, making it a candidate for studies on enzyme inhibition and receptor modulation. Questions like "How does the phenylethyl group influence pharmacokinetics?" are frequently explored in related literature.

From a synthetic perspective, 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine is synthesized via multistep organic reactions, often involving nitration and nucleophilic substitution. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Researchers often inquire about "optimizing pyrimidine synthesis for scale-up" or "analytical methods for nitro compound characterization," reflecting practical challenges in its utilization.

In the context of green chemistry, the compound's environmental impact and sustainable synthesis routes are gaining attention. Searches for "eco-friendly nitro compound production" or "biodegradable heterocycles" underscore the industry's shift toward green solvents and catalytic methods. 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine exemplifies how traditional pharmacophores can adapt to modern sustainability standards.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors and photoresponsive materials. Its electron-withdrawing nitro group and aromatic system contribute to charge transport properties, a topic often searched as "nitroaromatics in optoelectronics." Such interdisciplinary relevance boosts its profile in both academic and industrial research.

To summarize, 5-nitro-N4-(2-phenylethyl)pyrimidine-4,6-diamine (CAS No. 100115-58-0) is a multifaceted compound bridging medicinal chemistry, synthetic methodology, and materials engineering. Its inclusion in studies addressing "targeted drug delivery" or "molecular electronics" reflects its adaptability to evolving scientific paradigms. As research progresses, this compound is poised to remain a cornerstone in the exploration of functionalized pyrimidines.